4'-Butyl[1,1'-biphenyl]-3-amine

• CAS No.: 920304-15-0
• Molecular Formula: C16H19N
• Molecular Weight: 225.33 g/mol
• IUPAC Name: 3-(4-butylphenyl)aniline
• InChI: InChI=1S/C16H19N/c1-2-3-5-13-8-10-14(11-9-13)15-6-4-7-16(17)12-15/h4,6-12H,2-3,5,17H2,1H3
• InChI Key: YBCKKZSFYLKLHG-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)C2=CC(=CC=C2)N

Description

4'-Butyl[1,1'-biphenyl]-3-amine is a useful research compound. Its molecular formula is C16H19N and its molecular weight is 225.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A sample of 3-bromoaniline (2.00 g, 11.6 mmol), 4-butylphenylboronic acid (3.1 g, 17.4 mmol) and cesium fluoride (5.3 g, 35 mmol) are charged to a microwave reaction vial and treated with anhydrous dioxane (12 mL) and bis(tri-tert-butylphospine) (600 mg, 1.16 mmol). The vial is sealed and purged with nitrogen for 5 minutes. The reaction is then heated to 120° C. for 5 minutes and filtered over celite washing with ethyl acetate. The solvent was removed and the crude material was purified by UV triggered reverse phase HPLC to afford the title compound: ESMS m/z 226.2 (M+H+).